Cas no 1806899-71-7 (5-(Difluoromethyl)-2,3-dimethoxy-6-iodopyridine)

• Product Name: 5-(Difluoromethyl)-2,3-dimethoxy-6-iodopyridine
• CAS No: 1806899-71-7
• MF: C₈H₈F₂INO₂
• MW: 315.055901527405
• CID: 4851354
• Update Time: 2025-06-08

5-(Difluoromethyl)-2,3-dimethoxy-6-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2,3-dimethoxy-6-iodopyridine

• Inchi： 1S/C8H8F2INO2/c1-13-5-3-4(6(9)10)7(11)12-8(5)14-2/h3,6H,1-2H3
• InChI Key： FECMOIDFFNOYPJ-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C=C(C(=N1)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 2.4
• Topological Polar Surface Area: 31.4

Additional information on 5-(Difluoromethyl)-2,3-dimethoxy-6-iodopyridine

Introduction to 5-(Difluoromethyl)-2,3-dimethoxy-6-iodopyridine (CAS No. 1806899-71-7)

5-(Difluoromethyl)-2,3-dimethoxy-6-iodopyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1806899-71-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom incorporated into a six-membered ring structure. The presence of multiple functional groups, including an iodine substituent, dimethoxy groups, and a difluoromethyl group, makes this molecule a versatile intermediate in synthetic chemistry and a promising candidate for further derivatization in drug discovery programs.

The structural features of 5-(Difluoromethyl)-2,3-dimethoxy-6-iodopyridine contribute to its unique reactivity and potential biological activity. The iodine atom at the 6-position serves as a valuable handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in the construction of complex molecular architectures. Additionally, the difluoromethyl group is known to enhance metabolic stability and binding affinity in drug molecules, making it an attractive moiety for medicinal chemists.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyridine derivatives due to their diverse biological activities. 5-(Difluoromethyl)-2,3-dimethoxy-6-iodopyridine has been investigated as a key intermediate in the synthesis of novel compounds targeting various therapeutic areas. For instance, its structural framework aligns well with scaffolds found in kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The dimethoxy groups provide additional opportunities for fine-tuning electronic properties and solubility profiles, further enhancing its utility as a building block.

One of the most compelling aspects of 5-(Difluoromethyl)-2,3-dimethoxy-6-iodopyridine is its role in the development of next-generation agrochemicals. Pyridine-based compounds are frequently employed in crop protection agents due to their ability to interact with biological targets in pests and weeds. The incorporation of fluorinated moieties has been shown to improve the efficacy and environmental profile of these agrochemicals by increasing their resistance to degradation and enhancing their selectivity.

Advances in computational chemistry have also facilitated the exploration of 5-(Difluoromethyl)-2,3-dimethoxy-6-iodopyridine's potential applications. Molecular modeling studies have revealed that this compound can serve as a scaffold for designing molecules with improved binding interactions to protein targets. These studies have guided the optimization of lead compounds in preclinical trials, demonstrating the importance of structural diversity provided by functional groups like iodine and difluoromethyl.

The synthesis of 5-(Difluoromethyl)-2,3-dimethoxy-6-iodopyridine involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically begins with the preparation of a pyridine precursor followed by selective halogenation and functional group modifications. The introduction of the difluoromethyl group can be achieved through various methods, including metal-catalyzed cross-coupling reactions or direct fluorination techniques. These synthetic strategies underscore the compound's versatility and its suitability for large-scale production.

In conclusion, 5-(Difluoromethyl)-2,3-dimethoxy-6-iodopyridine (CAS No. 1806899-71-7) represents a significant advancement in synthetic and medicinal chemistry. Its unique structural features make it an invaluable intermediate for developing novel pharmaceuticals and agrochemicals. As research continues to uncover new applications for this compound, its importance in drug discovery and industrial chemistry is expected to grow further.